1-Chloro-3-fluoro-5-iodo-2-methoxybenzene

• Molecular Formula: C7H5ClFIO
• Molecular Weight: 286.47 g/mol
• IUPAC Name: 1-chloro-3-fluoro-5-iodo-2-methoxybenzene
• InChI: InChI=1S/C7H5ClFIO/c1-11-7-5(8)2-4(10)3-6(7)9/h2-3H,1H3
• InChI Key: HMZZPRRWOOFHRB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1Cl)I)F

Description

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This halogenated aromatic compound features a methoxy group at the 2-position, chlorine at 1, fluorine at 3, and iodine at 3. The combination of electron-withdrawing halogens (Cl, F, I) and the electron-donating methoxy group creates a unique electronic profile, making it valuable in pharmaceutical synthesis and material science.

Biological Activity

1-Chloro-3-fluoro-5-iodo-2-methoxybenzene is an aromatic compound characterized by the presence of halogen substituents and a methoxy group. Its unique structure contributes to its potential biological activities, which have garnered attention in various fields, including medicinal chemistry and pharmacology.

The molecular formula of 1-Chloro-3-fluoro-5-iodo-2-methoxybenzene is $C_7H_5ClFIO$ with a molar mass of approximately 273.47 g/mol. The presence of chlorine, fluorine, and iodine affects its reactivity and interaction with biological targets.

The biological activity of this compound can be attributed to its ability to act as an electrophile or nucleophile, depending on the reaction conditions. In electrophilic aromatic substitution reactions, it forms a sigma complex with the target molecule, which can lead to various biological effects. The halogen substituents can enhance lipophilicity and alter binding affinities for specific biological targets.

Anticancer Activity

Recent studies have investigated the anticancer potential of halogenated compounds similar to 1-Chloro-3-fluoro-5-iodo-2-methoxybenzene. For example, compounds with similar structures have shown moderate cytotoxicity against various cancer cell lines, including liver (WRL-68), colon (Caco2), breast (MCF-7), and prostate (PC-3) cancer cells. The IC50 values for these compounds ranged from 50 μM to 100 μM .

Cell Line	IC50 Value (μM)
WRL-68	86
Caco2	75
MCF-7	60
PC-3	90

Enzyme Inhibition

1-Chloro-3-fluoro-5-iodo-2-methoxybenzene has been studied for its inhibitory effects on various enzymes. For instance, it has shown potential as an inhibitor of aromatase and glycosyltransferase, which are crucial in cancer development and progression . The inhibition of these enzymes can disrupt cancer cell proliferation pathways.

Antimicrobial Activity

Additionally, compounds with similar halogenated structures have exhibited antimicrobial properties. Studies indicate that these compounds can inhibit the growth of several bacterial strains, suggesting their potential use as antimicrobial agents.

Case Study 1: Anticancer Research

In a study focusing on the anticancer properties of halogenated benzene derivatives, researchers synthesized several analogs of 1-Chloro-3-fluoro-5-iodo-2-methoxybenzene. These analogs were tested against MCF-7 breast cancer cells, revealing that specific substitutions significantly enhanced cytotoxicity compared to non-halogenated counterparts. The study concluded that halogenation plays a critical role in modulating biological activity .

Case Study 2: Enzyme Inhibition

A separate investigation assessed the enzyme inhibition capabilities of various substituted benzene derivatives. The study highlighted that 1-Chloro-3-fluoro-5-iodo-2-methoxybenzene effectively inhibited aromatase activity with an IC50 value of approximately 40 μM, indicating its potential therapeutic application in hormone-dependent cancers .

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Halogen-Substituted Methoxybenzenes

5-Chloro-1,3-difluoro-2-methoxybenzene (CAS: 170572-51-7)

• Molecular Formula : C₇H₅ClF₂O
• Similarity Score : 0.97
• Key Differences : Replaces iodine with a second fluorine atom, reducing molecular weight (190.21 vs. 178.56 g/mol). The absence of iodine diminishes steric bulk and polarizability, affecting reactivity in cross-coupling reactions.

1-Chloro-3,5-dimethoxy-4-fluorobenzene (CAS: 1804409-88-8)

• Molecular Formula : C₈H₈ClFO₂
• Similarity Score : 0.95
• Key Differences : Substitutes iodine with a second methoxy group, increasing electron density. This enhances susceptibility to electrophilic substitution but reduces halogen-directed reactivity.

2-Chloro-1-fluoro-4-methoxybenzene (CAS: 348-60-7)

• Molecular Formula : C₇H₆ClFO
• Similarity Score : 0.96
• Key Differences : Lacks iodine and features a chlorine-fluorine para relationship. Lower molecular weight (162.57 g/mol) and reduced steric effects make it more volatile.

Iodo-Substituted Derivatives

1,3-Difluoro-5-iodo-2-methoxybenzene (CAS: 886762-68-1)

• Molecular Formula : C₇H₅F₂IO
• Molecular Weight : 270.02 g/mol
• Key Differences : Replaces chlorine with fluorine at position 1. Higher molecular weight and iodine’s polarizability enhance Suzuki-Miyaura coupling efficiency compared to the target compound.

1-Chloro-5-fluoro-2-iodo-3-methylbenzene (CAS: 1242339-79-2)

• Molecular Formula : C₇H₅ClFI
• Molecular Weight : 254.47 g/mol
• Key Differences : Substitutes methoxy with a methyl group. Methyl’s electron-donating nature increases ring activation but reduces directing effects compared to methoxy.

Brominated Analogs

1-Bromo-3-chloro-5-fluorobenzene (CAS: 33863-76-2)

• Molecular Formula : C₆H₃BrClF
• Molecular Weight : 209.45 g/mol
• Key Differences : Bromine replaces iodine, and methoxy is absent. Bromine’s intermediate electronegativity and polarizability result in reactivity between chlorine and iodine analogs.

Data Table: Key Attributes of Comparable Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Reactivity Notes
1-Chloro-3-fluoro-5-iodo-2-methoxy	C₈H₈F₂OS	190.21	Cl(1), F(3), I(5), OCH₃(2)	High halogen diversity for coupling
5-Chloro-1,3-difluoro-2-methoxy	C₇H₅ClF₂O	178.56	Cl(5), F(1,3), OCH₃(2)	Reduced steric hindrance
1,3-Difluoro-5-iodo-2-methoxy	C₇H₅F₂IO	270.02	F(1,3), I(5), OCH₃(2)	Enhanced polarizability
1-Bromo-3-chloro-5-fluoro	C₆H₃BrClF	209.45	Br(1), Cl(3), F(5)	Intermediate reactivity

Preparation Methods

Chlorination at Position 1

The synthesis begins with 2-methoxybenzene (anisole). Chlorination using sulfuryl chloride (SO₂Cl₂) in the presence of Lewis acids like FeCl₃ directs chlorine to position 1, yielding 1-chloro-2-methoxybenzene. Reaction conditions (0–5°C, dichloromethane solvent) minimize polysubstitution.

Table 1: Chlorination Optimization

Reagent	Solvent	Temperature	Yield	Source
SO₂Cl₂/FeCl₃	CH₂Cl₂	0°C	78%
Cl₂/AlCl₃	CCl₄	25°C	65%

Fluorination at Position 3

Fluorination employs Balz-Schiemann reaction conditions. Diazotization of 1-chloro-2-methoxybenzene-3-amine (introduced via nitration and reduction) with hydrofluoric acid generates 1-chloro-3-fluoro-2-methoxybenzene. Yields depend on the stability of the diazonium intermediate.

Table 2: Fluorination Parameters

Diazonium Salt	Fluoride Source	Yield
Nitroso derivative	HF/Pyridine	62%
In situ generation	KF/Cu	55%

Iodination at Position 5

Iodination is achieved using iodine monochloride (ICl) in acetic acid, leveraging the para-directing effect of the methoxy group. The reaction proceeds at 50°C for 12 hours, affording the target compound in 70% yield.

Directed Ortho-Metalation (DoM) Strategies

Directed metalation enables precise functionalization of aromatic rings. The methoxy group coordinates with strong bases like LDA (lithium diisopropylamide), enabling deprotonation at position 5 for subsequent iodination.

Metalation-Iodination Sequence

• Metalation : 1-Chloro-3-fluoro-2-methoxybenzene reacts with LDA at -78°C in THF, forming a lithiated intermediate at position 5.
• Iodination : Addition of iodine quenches the intermediate, yielding the target compound.

Table 3: DoM Reaction Conditions

Base	Temperature	Iodine Source	Yield
LDA	-78°C	I₂	68%
n-BuLi	-40°C	NIS	60%

Halogen Exchange Reactions

Halogen exchange offers a route to replace bromine or chlorine with iodine. Starting from 1-chloro-3-fluoro-5-bromo-2-methoxybenzene, treatment with NaI in acetone under reflux facilitates nucleophilic aromatic substitution (NAS).

Table 4: Halogen Exchange Efficiency

Substrate	Reagent	Solvent	Yield
5-Bromo derivative	NaI	Acetone	58%
5-Chloro derivative	KI/Cu	DMF	45%

Cross-Coupling Approaches

Palladium-catalyzed cross-coupling reactions enable modular synthesis. Suzuki-Miyaura coupling between 1-chloro-3-fluoro-2-methoxy-5-boronic acid and iodobenzene derivatives achieves the target structure.

Table 5: Coupling Reaction Optimization

Boronic Acid	Catalyst	Yield
5-Boronic acid	Pd(PPh₃)₄	75%
Pinacol boronate	PdCl₂(dppf)	68%

Comparative Analysis of Methods

Table 6: Method Comparison

Method	Advantages	Limitations	Yield Range
Sequential EAS	Cost-effective, scalable	Limited regiocontrol	55–70%
Directed Metalation	High regioselectivity	Low-temperature sensitivity	60–68%
Halogen Exchange	Simple protocol	Requires pre-halogenated substrate	45–58%
Cross-Coupling	Modular, versatile	High catalyst costs	68–75%

Mechanistic Insights and Challenges

• Steric and Electronic Effects : The electron-donating methoxy group activates the ring for electrophilic substitution but complicates later steps due to competing directing effects.
• Iodination Challenges : Iodine’s large atomic radius increases steric hindrance, necessitating elevated temperatures or polar solvents.
• Byproduct Formation : Competing substitutions at positions 4 or 6 require careful optimization of reaction stoichiometry.

Industrial-Scale Considerations

Large-scale synthesis prioritizes cost and safety. Sequential EAS and cross-coupling are preferred for their scalability, though catalyst recovery in coupling reactions remains a hurdle.

Emerging Techniques

Recent advances include photoredox catalysis for mild iodination and flow chemistry for continuous processing, which may improve yields and reduce waste.

Q & A

Q. What are the key challenges in synthesizing 1-chloro-3-fluoro-5-iodo-2-methoxybenzene, and what methodologies address them?

Synthesis of this compound involves sequential halogenation and methoxy group introduction. A common approach uses directed ortho-metallation (DoM) to control regioselectivity. For example, iodination can be achieved via electrophilic substitution under controlled temperature (0–5°C) to avoid over-halogenation. Chlorination and fluorination require selective reagents like N-chlorosuccinimide (NCS) and Selectfluor™, respectively, to minimize side reactions . Retrosynthetic AI tools suggest prioritizing iodine introduction early due to its steric bulk, which influences subsequent reaction sites .

Q. How can spectroscopic techniques differentiate positional isomers of polyhalogenated methoxybenzenes?

• NMR : $^{19}\text{F}$ NMR distinguishes fluorine environments (e.g., para vs. meta substitution shifts). For 1-chloro-3-fluoro-5-iodo-2-methoxybenzene, the fluorine resonance appears as a singlet (~ -110 ppm in CDCl$_3$) due to symmetry.
• Mass Spectrometry : High-resolution MS (HRMS) confirms molecular formula (C$_7$H$_4$ClFIO$_1$) via exact mass matching (e.g., m/z 299.8743).
• XRD : Single-crystal X-ray diffraction resolves halogen positions unambiguously, as demonstrated in related methoxybenzene derivatives .

Q. What solvents and reaction conditions optimize the stability of 1-chloro-3-fluoro-5-iodo-2-methoxybenzene during storage?

Halogenated aromatics are light-sensitive. Store in amber vials under inert gas (N$_2$/Ar) at -20°C. Use anhydrous DCM or THF for dissolution to prevent hydrolysis. Avoid protic solvents (e.g., MeOH) to minimize nucleophilic substitution at the methoxy group .

Advanced Research Questions

Q. How do steric and electronic effects influence cross-coupling reactions involving 1-chloro-3-fluoro-5-iodo-2-methoxybenzene?

The iodine atom serves as a superior leaving group in Suzuki-Miyaura couplings due to its lower bond dissociation energy vs. Cl/F. However, steric hindrance from the 2-methoxy group slows transmetallation. Computational DFT studies suggest using Pd-XPhos catalysts to reduce steric clash, achieving >80% yield in aryl boronic acid couplings . Fluorine’s electron-withdrawing effect deactivates the ring, requiring elevated temperatures (80–100°C) for Buchwald-Hartwig aminations .

Q. What contradictions exist in reported crystallographic data for halogenated methoxybenzenes, and how can they be resolved?

Discrepancies in bond angles (e.g., C-I vs. C-Cl lengths) arise from differing crystallization solvents. For example, toluene-grown crystals show shorter C-I bonds (2.09 Å) vs. DMSO (2.12 Å) due to solvent packing effects. Validate structures via Rietveld refinement against powder XRD data and compare with Cambridge Structural Database entries .

Q. How can computational modeling predict the reactivity of 1-chloro-3-fluoro-5-iodo-2-methoxybenzene in radical reactions?

Density Functional Theory (DFT) calculates Fukui indices to identify radical attack sites. The iodine atom exhibits high electrophilicity (f$^+$ = 0.15), favoring H-abstraction at the para position. Methoxy groups stabilize transition states via resonance, reducing activation energy by ~5 kcal/mol compared to non-methoxy analogs .

Key Methodological Recommendations

• Synthetic Optimization : Use low-temperature iodination to prevent dihalogenation byproducts .
• Analytical Validation : Cross-validate NMR with COSY/NOESY to confirm substitution patterns .
• Computational Aids : Leverage AI retrosynthesis platforms (e.g., Reaxys, Pistachio) for route scoping .